Cas no 939400-34-7 (trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid)

Technical Introduction: trans-3-(tert-Butoxycarbonylamino)cyclobutanecarboxylic acid is a protected cyclic β-amino acid derivative, featuring a trans-configured cyclobutane ring with a Boc-protected amine and a carboxylic acid functional group. This compound serves as a versatile intermediate in organic synthesis and medicinal chemistry, particularly for the construction of peptidomimetics and constrained analogs. The tert-butoxycarbonyl (Boc) group ensures selective deprotection under mild acidic conditions, while the rigid cyclobutane scaffold imparts conformational restraint, enhancing target selectivity in drug design. Its high purity and stability make it suitable for applications in peptide modification and small-molecule development. The carboxyl group further allows for coupling reactions, enabling modular incorporation into complex architectures.

trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid structure

939400-34-7 structure

Product Name:trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid

CAS No:939400-34-7

MF:C₁₀H₁₇NO₄

MW:215.24628329277

MDL:MFCD06657681

CID:1000395

PubChem ID:24720963

Update Time:2025-06-07

trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- trans-3-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylic acid
- (trans)-3-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid
- trans-3-(tert-Butoxycarbonylamino) cyclobutanecarboxylic acid
- TRANS-3-(TERT-BUTOXYCARBONYLAMINO)CYCLOBUTANECARBOXYLIC ACID
- cis-3-(tert-Butoxycarbonylamino)cyclobutanecarboxylic acid
- 3-(tert-Butoxycarbonylamino)cyclobutanecarboxylic acid
- 3-(Boc-amino)cyclobutanecarboxylic Acid
- 3-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylic acid
- cis-3-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylic acid
- cis-3-(Boc-amino)cyclobutanecarboxylic Acid
- 3-{[(tert-butoxy)carbon
- trans-3-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclobutanecarboxylic acid (ACI)
- trans-3-[(tert-Butoxycarbonyl)amino]cyclobutanecarboxylic acid
- CS-W021751
- J-525002
- 3-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]-1-cyclobutanecarboxylic acid
- trans-3-(Boc-amino)cyclobutane-1-carboxylic acid
- SCHEMBL668998
- cis-3-(Boc-amino)cyclobutane-1-carboxylic acid
- AKOS015841370
- CS-W022613
- (1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
- 3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylic acid
- 3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
- MFCD09864181
- A845025
- AKOS015949254
- EN300-88035
- SCHEMBL10205784
- cis-3-[(tert-Butoxycarbonyl)amino]cyclobutanecarboxylic acid
- SCHEMBL15499602
- EN300-71871
- trans-3-(t-Butoxycarbonylamino)cyclobutanecarboxylic acid
- DTXSID50915397
- MFCD06657681
- MFCD06657680
- AS-33462
- 3-{[tert-Butoxy(hydroxy)methylidene]amino}cyclobutane-1-carboxylic acid
- 1008773-79-2
- PB23702
- (1r,3r)-3-[(tert-butoxycarbonyl)amino]cyclobutane-1-carboxylic acid
- J-520076
- SY023655
- SY028408
- J-510989
- 3-(Boc-amino)cyclobutane-1-carboxylic acid
- cis-3-(t-Butoxycarbonylamino)cyclobutanecarboxylic acid
- SCHEMBL668997
- SCHEMBL758581
- CS-0047808
- AKOS015841487
- 946152-72-3
- PB30834
- DB-372107
- cis-3-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylicacid
- SY028409
- 939400-34-7
- DA-19664
- EN300-101709
- trans-3-tert-Butoxycarbonylamino-cyclobutanecarboxylic acid
- PB26190
- (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-carboxylic acid
- KLCYDBAYYYVNFM-KNVOCYPGSA-N
- trans-3-(BOC-amino)cyclobutanecarboxylic acid
- KLCYDBAYYYVNFM-LJGSYFOKSA-N
- CYCLOBUTANECARBOXYLIC ACID, 3-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-, CIS-
- AS-42931
- DS-17302
- trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid
- MDL： MFCD06657681
- Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(14)11-7-4-6(5-7)8(12)13/h6-7H,4-5H2,1-3H3,(H,11,14)(H,12,13)/t6-,7-
- InChI Key： KLCYDBAYYYVNFM-LJGSYFOKSA-N
- SMILES： N([C@@H]1C[C@@H](C(=O)O)C1)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 215.11575802g/mol
Monoisotopic Mass: 215.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.6
XLogP3: 1

trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	068591-250mg	trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid	939400-34-7	>95%	250mg	7688CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	068591-500mg	trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid	939400-34-7	>95%	500mg	13086CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-B0236-500mg	trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid	939400-34-7	>95%	500mg	1140CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-B0236-5g	trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid	939400-34-7	>95%	5g	4488CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-B0236-1g	trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid	939400-34-7	>95%	1g	1496CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MO064-5g	trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid	939400-34-7	98%	5g	3970CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MO064-1g	trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid	939400-34-7	98%	1g	755.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MO064-200mg	trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid	939400-34-7	98%	200mg	184.0CNY	2021-07-13
Chemenu	CM109128-5g	trans-3-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid	939400-34-7	95+%	5g	$275	2021-08-06
Chemenu	CM109128-10g	trans-3-(tert-butoxycarbonylamino)cyclobutanecarboxylic acid	939400-34-7	95+%	10g	$440	2021-08-06

trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid Production Method

Production Method 1

939400-34-7

Reaction Conditions

Reference

: Preparation of substituted pyrazolo[1,5-a]pyridines as inhibitors of FGFR tyrosine kinases for the treatment of FGFRs-mediated diseases

, World Intellectual Property Organization, , ,

Production Method 2

24424-99-5

74307-75-8

939400-34-7

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ; 12 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5

Reference

: LSD1 inhibitor and preparation method and application thereof

, World Intellectual Property Organization, , ,

Production Method 3

939400-34-7

Reaction Conditions

Reference

: Compounds and methods for treating Friedreich's ataxia

, World Intellectual Property Organization, , ,

trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid Raw materials

trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid Preparation Products

trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid (939400-34-7)

trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

939400-34-7 (trans-3-(Tert-butoxycarbonylamino)cyclobutanecarboxylic acid) Related Products

Recommended suppliers

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shaanxi pure crystal photoelectric technology co. LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Shaanxi pure crystal photoelectric technology co. LTD

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.